Cas no 2172475-70-4 (methyl 3-(chloromethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate)

• Product Name: methyl 3-(chloromethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate
• CAS No: 2172475-70-4
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• CID: 5978936
• PubChem ID: 165589811
• Update Time: 2025-05-30

methyl 3-(chloromethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chloromethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate
• methyl 3-(chloromethyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine-7-carboxylate
• EN300-1613307
• 2172475-70-4

• Inchi： 1S/C10H14ClN3O2/c1-16-10(15)7-2-3-8-12-13-9(6-11)14(8)5-4-7/h7H,2-6H2,1H3
• InChI Key： INOLAFZUIMHCFW-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C2CCC(C(=O)OC)CCN21

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57Ų

Additional information on methyl 3-(chloromethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate

Methyl 3-(chloromethyl)-5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]azepine-7-carboxylate

Methyl 3-(chloromethyl)-5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]azepine-7-carboxylate is a complex organic compound with the CAS registry number 2172475-70-4. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structure containing a triazoloazepine ring system. The molecule features a methyl ester group attached to the triazoloazepine ring at position 7 and a chloromethyl group at position 3. These structural features make it a potential candidate for various applications in the fields of pharmaceuticals and materials science.

The synthesis of methyl 3-(chloromethyl)-5H... involves a series of multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic processes have enabled researchers to optimize the synthesis pathway for this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product. This has made it possible to scale up production for preclinical studies and other applications.

One of the most promising applications of methyl 3-(chloromethyl)-5H... lies in its potential as a drug candidate. The triazoloazepine core is known for its ability to interact with various biological targets due to its rigid structure and electron-withdrawing properties. Recent studies have shown that this compound exhibits moderate activity against certain cancer cell lines in vitro. Furthermore, its ability to modulate ion channels has led researchers to explore its potential as a neuroprotective agent.

In addition to its biological applications, methyl 3-(chloromethyl)-5H... has also been studied for its electronic properties. The conjugated system within the triazoloazepine ring allows for efficient charge transport and absorption of light in the visible spectrum. These properties make it a candidate for use in organic electronics and optoelectronic devices such as OLEDs (organic light-emitting diodes) and photovoltaic cells.

The safety profile of methyl 3-(chloromethyl)-5H... is currently under investigation. Initial toxicological studies indicate that it exhibits low acute toxicity in animal models; however long-term effects remain to be evaluated. Regulatory agencies have emphasized the importance of thorough safety assessments before considering this compound for clinical trials or commercial applications.

In conclusion, methyl 3-(chloromethyl)-5H... represents an exciting advancement in heterocyclic chemistry with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and utility further solidifying its role as an important compound in modern chemical research.